BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safety Data
for Benzylmalonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzylmalonic acid

Cat. No.: B119931

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for
Benzylmalonic acid (CAS No. 616-75-1), compiled from publicly available Safety Data Sheets
(SDS) and chemical databases. The information is presented to meet the needs of
professionals in research and development who handle this chemical.

Chemical Identification and Physical Properties

Benzylmalonic acid is a solid, crystalline compound.[1] Its key identifiers and physical
properties are summarized below. It is important to note that some reported physical properties,
such as boiling point and density, show variations across different sources, likely due to one or
more values being estimations.[2][3]
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Identifier Value Source

CAS Number 616-75-1 [2][4]1[5]1[6]

Molecular Formula C10H1004 [2][4]117]

Molecular Weight 194.18 g/mol [2][41[5]

EC Number 210-491-5 [5]
Colourless to white crystals or

Appearance ) [11[3]
crystalline powder

Melting Point 117-122 °C [LI[2103]15]18]

N ) 290.62 °C (rough estimate) /

Boiling Point [2][3]

378.4 °C at 760 mmHg
. 1.2534 g/cm3 (rough estimate)

Density [2][3]
/1.34 g/lcm3

Flash Point 196.8 °C/206.8 °C [2][3]

Vapor Pressure

2.44 x 1077 mmHg at 25°C

[2](3]

Solubility

Soluble in Chloroform, DMSO,
Ethyl Acetate, Methanol

[2](3]

Synonyms

2-Benzylmalonic acid, [3-

Phenylisosuccinic acid

[5]

Hazard Identification and GHS Classification

Benzylmalonic acid is classified as an irritant.[2] According to the Globally Harmonized

System (GHS), it poses hazards related to skin, eye, and respiratory irritation.[4] The

aggregated GHS information is based on notifications to the ECHA C&L Inventory.[4]
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GHS Classification

Value

Source

Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

[4]

Hazard Classes

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2), Specific target
organ toxicity — Single
exposure (Category 3),

Respiratory tract irritation

[4]

Hazard Statements

H315: Causes skin irritation.
[4]H319: Causes serious eye
irritation.[4]H335: May cause

respiratory irritation.[4]

Precautionary Statements

Prevention: P261, P264,
P280Response: P302+P352,
P305+P351+P338,
P332+P313Storage:
P403+P233

[4]

Toxicological Information

Detailed quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), are not available in the reviewed public safety datasheets. The primary

toxicological concerns are irritant effects upon contact.[4]

Toxicological Parameter

Value

Source

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available

Carcinogenicity

No data available

[9]

Mutagenicity

No data available

[9]

Reproductive Toxicity

No data available

[°]
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Experimental Protocols

The Safety Data Sheets and chemical databases referenced for this guide summarize hazard
information but do not provide detailed experimental protocols for the underlying studies (e.g.,
OECD guidelines for skin/eye irritation tests). For researchers requiring this level of detalil, it is
recommended to consult primary toxicological literature or commission specific studies.

Visualized Safety Workflow

The following diagram illustrates the logical flow of hazard communication for Benzylmalonic
acid under the GHS framework, from hazard identification to the necessary safety precautions.
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Hazard Identification
e —
Benzylmalonic Acid Skin Contact Eye Contact Inhalation
GHS Clasgsification
\ \ \
Skin Irritation Serious Eye Irritation STOT SE
(Category 2) (Category 2) (Category 3)
Hazard Communication
A Y Y

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H315: Causes skin irritation —‘

Signal Word:
Warning

Pictogram:
Exclamation Mark (GHSO07)

- Wear protective gloves/eye protection.

Response (P302+P352, P305+P351+P338)
- IF ON SKIN: Wash with plenty of water.
- IF IN EYES: Rinse cautiously for several minutes.

"Required Safety Measgy

Prevention (P261, P264, P280)
- Avoid breathing dust.
- Wash skin thoroughly.

Click to download full resolution via product page

GHS Hazard Communication Workflow for Benzylmalonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzylmalonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b119931#benzylmalonic-acid-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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